Metronidazole beta-D-Glucuronide
Metronidazole beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
100495-98-5
VCID:
VC20813969
InChI:
InChI=1S/C12H17N3O9/c1-5-13-4-6(15(21)22)14(5)2-3-23-12-9(18)7(16)8(17)10(24-12)11(19)20/h4,7-10,12,16-18H,2-3H2,1H3,(H,19,20)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-]
Molecular Formula:
C12H17N3O9
Molecular Weight:
347.28 g/mol
Metronidazole beta-D-Glucuronide
CAS No.: 100495-98-5
Cat. No.: VC20813969
Molecular Formula: C12H17N3O9
Molecular Weight: 347.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100495-98-5 |
|---|---|
| Molecular Formula | C12H17N3O9 |
| Molecular Weight | 347.28 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H17N3O9/c1-5-13-4-6(15(21)22)14(5)2-3-23-12-9(18)7(16)8(17)10(24-12)11(19)20/h4,7-10,12,16-18H,2-3H2,1H3,(H,19,20)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChI Key | KOVNZSSTXZPVCG-GOVZDWNOSA-N |
| Isomeric SMILES | CC1=NC=C(N1CCO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)[N+](=O)[O-] |
| SMILES | CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-] |
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